Cas no 2171753-76-5 (tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2171753-76-5
• MF: C₁₃H₂₄N₂O₃S
• MW: 288.406262397766
• CID: 5999822
• PubChem ID: 165787213
• Update Time: 2025-06-30

tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate
• EN300-1643070
• 2171753-76-5

• Inchi： 1S/C13H24N2O3S/c1-11(2,3)18-10(16)15-6-4-12(14,8-15)13(17)5-7-19-9-13/h17H,4-9,14H2,1-3H3
• InChI Key： OWPXJXYWMQMLPJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CN(C(=O)OC(C)(C)C)CC1)N)O

Computed Properties

• Exact Mass: 288.15076381g/mol
• Monoisotopic Mass: 288.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171753-76-5)

The compound tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171753-76-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrrolidine derivative is characterized by its unique structural features, including a tert-butyl carbamate group and a hydroxythiolane moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

In recent years, the demand for custom synthesis intermediates like tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate has surged, driven by advancements in small molecule therapeutics and peptide mimetics. The compound's chiral centers and functional groups make it a valuable candidate for asymmetric synthesis, a hot topic in modern organic chemistry. Its CAS No. 2171753-76-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential role in addressing drug resistance, a critical challenge in contemporary medicine. The 3-hydroxythiolan-3-yl group, in particular, has been explored for its ability to enhance bioavailability and metabolic stability, two key factors in the development of next-generation pharmaceuticals. Additionally, the tert-butyl carbamate (Boc) protecting group is widely recognized for its utility in peptide synthesis, making this compound a versatile tool for researchers.

The synthesis of tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including ring-opening and nucleophilic substitution processes. These methods are often optimized for scalability and yield, as the compound is increasingly used in preclinical studies. Its CAS No. 2171753-76-5 is frequently cross-referenced in patents and scientific literature, underscoring its importance in intellectual property related to pharmaceutical innovations.

From an SEO perspective, this compound aligns with trending search queries such as "Boc-protected pyrrolidine derivatives", "hydroxythiolane applications in drug design", and "CAS 2171753-76-5 suppliers". These keywords reflect the compound's niche yet growing prominence in the chemical and life sciences sectors. Furthermore, its structural complexity makes it a subject of interest in computational chemistry and molecular modeling, areas that are rapidly evolving with the integration of AI-driven drug discovery platforms.

In conclusion, tert-butyl 3-amino-3-(3-hydroxythiolan-3-yl)pyrrolidine-1-carboxylate (CAS No. 2171753-76-5) represents a fascinating intersection of organic synthesis and pharmaceutical innovation. Its unique properties and potential applications ensure its continued relevance in both academic and industrial research. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in the development of novel therapeutic agents.